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Compound of Interest

Compound Name: 4-Methylbenzenesulfonate

Cat. No.: B104242

Introduction: p-Toluenesulfonyl chloride (TsCl), also known as tosyl chloride, is a widely used
reagent in organic synthesis, primarily for the preparation of sulfonate esters and amides. Itis a
white to almost white crystalline solid that is highly reactive and presents significant safety
hazards.[1][2][3] It is corrosive and reacts with water, liberating toxic and corrosive hydrogen
chloride gas.[1][2][4][5] These application notes provide detailed protocols for the safe
handling, storage, and disposal of p-toluenesulfonyl chloride to minimize risks to laboratory
personnel.

Hazard Identification and Data Summary

p-Toluenesulfonyl chloride is classified as a corrosive substance that can cause severe skin
burns, serious eye damage, and respiratory tract irritation.[1][2][3][5] It is also a lachrymator (a
substance that causes tearing) and a vesicant, meaning it can induce blistering of the skin.[1]
[2][5] Contact with water should be strictly avoided as it hydrolyzes to form hydrochloric acid.[1]

[415]

Table 1: Physicochemical and Safety Data for p-Toluenesulfonyl Chloride

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b104242?utm_src=pdf-interest
https://pim-resources.coleparmer.com/sds/75732.pdf
https://ferris.msdssoftware.com/ImageDir/EDBF1321876D47D59A796836A9F3C87F.pdf
https://www.tcichemicals.com/BE/en/sds/T0272_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/75732.pdf
https://ferris.msdssoftware.com/ImageDir/EDBF1321876D47D59A796836A9F3C87F.pdf
https://westliberty.edu/health-and-safety/files/2013/03/p-Toluenesylfonyl-Chloride.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2009271070_p-TolueneSulphonylChloride-CASNO-98-59-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/75732.pdf
https://ferris.msdssoftware.com/ImageDir/EDBF1321876D47D59A796836A9F3C87F.pdf
https://www.tcichemicals.com/BE/en/sds/T0272_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2009271070_p-TolueneSulphonylChloride-CASNO-98-59-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/75732.pdf
https://ferris.msdssoftware.com/ImageDir/EDBF1321876D47D59A796836A9F3C87F.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2009271070_p-TolueneSulphonylChloride-CASNO-98-59-9-MSDS.pdf
https://pim-resources.coleparmer.com/sds/75732.pdf
https://westliberty.edu/health-and-safety/files/2013/03/p-Toluenesylfonyl-Chloride.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2009271070_p-TolueneSulphonylChloride-CASNO-98-59-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source(s)

CAS Number 98-59-9 [1112]

Molecular Formula C7H7CIO2S [5]

Molecular Weight 190.65 g/mol [5]

Appearance White crystalline powder or (1E]6]
lump

Melting Point 65 - 69 °C (149 - 156 °F) [3]

Boiling Point 134 °C (273 °F) at 13 hPa

Flash Point 128 °C (262.4 °F) [1]

o Water, strong oxidizing agents,
Incompatibilities [1107]
strong bases

B Carbon oxides, sulfur oxides,
Hazardous Decomposition ] [4]
hydrogen chloride gas

Experimental Protocols for Safe Handling

Protocol 1: Personal Protective Equipment (PPE) and Engineering Controls

o Engineering Controls: All work with p-toluenesulfonyl chloride must be conducted in a
certified chemical fume hood to control airborne levels.[1][2][7] The work area should be
equipped with a safety shower and an eyewash station.[1][2][7]

o Eye Protection: Wear chemical splash goggles and a face shield.[1][4][5][7] Standard safety
glasses are not sufficient.

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber, inspect before use) and a lab
coat.[1][4][5] For larger quantities, consider wearing appropriate protective clothing to
prevent all skin exposure.[1][2]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH/MSHA approved full-facepiece respirator with appropriate cartridges (e.g., for acid
gases and particulates) is required.[1][4]
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Protocol 2: Storage and Handling
e Storage:

o Store containers in a cool, dry, and well-ventilated area designated as a corrosives area.

[1][2][7]

o Keep containers tightly closed to prevent contact with moisture.[4][5] The material is
moisture-sensitive.[4][7]

o Store under an inert gas (e.g., nitrogen or argon) for long-term stability.[4][5]

o Do not store in metal containers, as the material can be corrosive to metals, especially in
the presence of moisture.[1][3][7]

e Handling:
o Wash hands thoroughly after handling.[1][2]

o Avoid generating dust.[1][2][4][5] Use techniques that minimize dust generation and
accumulation when weighing or transferring the solid.

o Do not breathe dust, vapor, mist, or gas.[1][2]

o Ensure all containers are properly labeled with the chemical name and associated
hazards.

Protocol 3: Waste Disposal
o Container Disposal: Handle uncleaned, empty containers as you would the product itself.
e Chemical Waste:

o Collect waste p-toluenesulfonyl chloride and any contaminated materials (e.g., paper
towels, gloves) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams.
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o Arrange for disposal through an approved waste disposal company, following all local,
state, and federal regulations.

o Do not dispose of the material down the drain.[4][5]
Emergency Procedures
Protocol 4: Accidental Spills
o Evacuation: Evacuate non-essential personnel from the immediate area.[4][5]

» Ventilation: Ensure the area is well-ventilated, but perform cleanup only if it can be done
without significant dust generation.

e Containment:

o Wearing full PPE as described in Protocol 1, carefully sweep or vacuum up the spilled
material.[1][2]

o Avoid actions that create dust.[1][2]
o Place the spilled material into a suitable, dry, labeled container for disposal.[1][2][5]
o Decontamination: Clean the affected area thoroughly once the material is removed.

» Water Contact:DO NOT use water to clean up the spill, as this will generate corrosive gas.[1]

[21[7]
Protocol 5: Personnel Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2][3] Remove contact lenses if present
and easy to do.[3][5] Seek immediate medical attention.[1][2][3]

» Skin Contact: Immediately remove all contaminated clothing.[1][3] Flush the affected skin
with plenty of water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2][3]
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 Inhalation: Move the victim to fresh air immediately.[1][2][4] If breathing is difficult, administer
oxygen. If the victim is not breathing, provide artificial respiration (do not use mouth-to-
mouth).[1][7] Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[1][2][3] If the victim is conscious, rinse their mouth with
water and give them a cupful of water to drink.[1] Never give anything by mouth to an
unconscious person.[1][4][5] Seek immediate medical attention.[1][2]

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling p-toluenesulfonyl
chloride from preparation to disposal.

1. Preparation & Assessment

Review SDS and Hazards

Verify Fume Hood, Eyewash,
& Safety Shower Functionality

Don Full PPE:
- Goggles & Face Shield
- Lab Coat
- Impervious Gloves

2. Chem‘;:al Handling

Weigh and Dispense
———————————— in Fume Hood
1

1
T

4. Emergency Respons
EV gency P %

Spill Occurs Personnel Exposure

Perform Synthesis

Follow Spill Protocol 4

Follow Exposure Protocol 5

3. Post-‘?andling

Decontaminate Glassware
& Work Area

Segregate & Store
Chemical Waste
Remove & Dispose of
Contaminated PPE

Workflow for Safe Handling of p-Toluenesulfonyl Chloride
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Caption: Logical workflow for the safe handling of p-toluenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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